Cas no 77356-14-0 (1,3-dibenzyloxypropan-2-one)

• Product Name: 1,3-dibenzyloxypropan-2-one
• CAS No: 77356-14-0
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• MDL: MFCD17926566
• CID: 536269
• PubChem ID: 11391582
• Update Time: 2025-11-06

1,3-dibenzyloxypropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1,3-bis(phenylmethoxy)-
• 1,3-bis(phenylmethoxy)propan-2-one
• 1,3-Bis[(phenylmethyl)oxy]-2-propanone
• 1,3-Dibenzyloxy-2-propanone
• 1,3-dibenzyloxypropan-2-one
• DTXSID00464486
• 77356-14-0
• 1,3-bis(benzyloxy)-propan-2-one
• AT10632
• UDANXEQSQZYNRE-UHFFFAOYSA-N
• CDA35614
• 1,3-bis(benzyloxy)acetone
• EN300-257938
• 2-propanone,1,3-bis(phenylmethoxy)-
• 1,3-BIS(BENZYLOXY)PROPAN-2-ONE
• MFCD17926566
• 1,3-bis[(benzyl)oxy]-2-propanone
• AS-81899
• 1,3-dibenzyloxypropanone
• C17H18O3
• SCHEMBL476827
• CS-0149859

• MDL： MFCD17926566
• Inchi： 1S/C17H18O3/c18-17(13-19-11-15-7-3-1-4-8-15)14-20-12-16-9-5-2-6-10-16/h1-10H,11-14H2
• InChI Key： UDANXEQSQZYNRE-UHFFFAOYSA-N
• SMILES： O(CC(COCC1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.12564
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.115±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 40 ºC
• Refractive Index: 1.5483 (589.3 nm)
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1,3-dibenzyloxypropan-2-one

Recent Advances in the Application of 1,3-Dibenzyloxypropan-2-one (CAS: 77356-14-0) in Chemical Biology and Pharmaceutical Research

1,3-Dibenzyloxypropan-2-one (CAS: 77356-14-0) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzyl-protected diol structure, serves as a key building block in the synthesis of various bioactive molecules, including antiviral agents, enzyme inhibitors, and prodrugs. Recent studies have explored its utility in the development of novel therapeutic strategies, highlighting its importance in modern drug discovery.

One of the most notable advancements involving 1,3-dibenzyloxypropan-2-one is its role in the synthesis of nucleoside analogs. Researchers have demonstrated that this compound can be efficiently converted into protected glycerol derivatives, which are crucial for the construction of modified nucleosides. These nucleoside analogs exhibit potent antiviral activity against a range of pathogens, including HIV and hepatitis C virus (HCV). A 2023 study published in the *Journal of Medicinal Chemistry* detailed the use of 1,3-dibenzyloxypropan-2-one as a precursor for the synthesis of phosphonate-based prodrugs, which showed enhanced bioavailability and therapeutic efficacy in preclinical models.

In addition to its applications in antiviral drug development, 1,3-dibenzyloxypropan-2-one has been investigated for its potential in enzyme inhibition. Recent work has focused on its incorporation into small-molecule inhibitors targeting key enzymes involved in cancer progression, such as kinases and proteases. For instance, a 2022 study in *Bioorganic & Medicinal Chemistry Letters* reported the synthesis of a series of kinase inhibitors using 1,3-dibenzyloxypropan-2-one as a central scaffold. These inhibitors exhibited selective activity against cancer cell lines, suggesting their potential as lead compounds for further optimization.

The compound's utility extends beyond therapeutic applications, as it has also been employed in chemical biology for the design of probes and labeling agents. A 2023 publication in *Chemical Communications* highlighted the use of 1,3-dibenzyloxypropan-2-one in the development of fluorescent probes for detecting reactive oxygen species (ROS) in live cells. These probes, which leverage the compound's reactivity and stability, provide valuable tools for studying oxidative stress in disease models.

Despite these promising developments, challenges remain in the large-scale production and optimization of 1,3-dibenzyloxypropan-2-one-derived compounds. Recent efforts have focused on improving synthetic methodologies to enhance yield and purity. For example, a 2023 study in *Organic Process Research & Development* described a scalable and environmentally friendly synthesis route for 1,3-dibenzyloxypropan-2-one, utilizing catalytic hydrogenation and green solvents. Such advancements are critical for translating laboratory findings into commercially viable pharmaceutical products.

In conclusion, 1,3-dibenzyloxypropan-2-one (CAS: 77356-14-0) continues to be a valuable asset in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential in drug discovery and probe development, underscores its importance in the field. Future research will likely explore new derivatives and applications, further expanding its utility in addressing unmet medical needs.